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Compound Name: Methoxpropamine

CAS No.: 2504100-71-2

Cat. No.: B16369217

Get Quote

An In-Depth Technical Guide to Methoxpropamine (MXPr) and its Structural Analogues

Introduction
Methoxpropamine (MXPr), chemically known as 2-(3-methoxyphenyl)-2-

(propylamino)cyclohexanone, is a dissociative substance of the arylcyclohexylamine class.[1]

[2] As a structural analogue of ketamine and a close relative of methoxetamine (MXE), MXPr

has emerged as a new psychoactive substance (NPS) on the online research chemical market,

first being formally identified in Denmark in late 2019.[1] Its primary pharmacological activity is

characterized by the antagonism of the N-methyl-D-aspartate (NMDA) receptor, a mechanism

shared with other dissociative anesthetics like phencyclidine (PCP) and ketamine.[1]

While research into MXPr is still in its early stages, initial studies have begun to elucidate its

pharmacological profile, potency, and metabolic fate.[3][4] This technical guide serves to

consolidate the current scientific understanding of methoxpropamine, its key structural

analogues, and its derivatives for researchers, scientists, and drug development professionals.

It will provide an in-depth overview of its mechanism of action, quantitative pharmacological

data, metabolic pathways, and detailed experimental protocols used in its characterization.
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Structural Analogues and Derivatives
Methoxpropamine belongs to the arylcyclohexylamine class, which is defined by a

cyclohexylamine unit with an aryl group attached to the same carbon as the amine.[2]

Variations in the amine substituent and the aryl group give rise to a wide range of compounds

with differing pharmacological profiles.

The key structural relatives of MXPr include:

Methoxetamine (MXE): The N-ethyl analogue of MXPr, which has been studied more

extensively.

Ketamine: Features a chlorine atom on the phenyl ring and an N-methyl substituent.

Methoxisopropamine (MXiPr): An analogue containing an isopropyl group on the amine.[3]

Deoxymethoxetamine (DMXE): A derivative that lacks the 3-methoxy group on the phenyl

ring.[3]

These structural relationships are critical for understanding structure-activity relationships

(SAR) within this class of compounds.

Core Arylcyclohexylamine Structure

Structural Modifications

Aryl-Cyclohexyl-Amine

Methoxpropamine (MXPr)
- 3-methoxy-phenyl

- N-propyl

 Add
 R1 = 3-MeO
 R2 = Propyl

Methoxetamine (MXE)
- 3-methoxy-phenyl

- N-ethyl

 Add
 R1 = 3-MeO
 R2 = Ethyl

Ketamine
- 2-chloro-phenyl

- N-methyl

 Add
 R1 = 2-Cl

 R2 = Methyl

Methoxisopropamine (MXiPr)
- 3-methoxy-phenyl

- N-isopropyl

 Add
 R1 = 3-MeO

 R2 = Isopropyl
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Caption: Structural relationships of MXPr and its analogues.

Pharmacology and Mechanism of Action
Primary Target: NMDA Receptor Antagonism
The principal mechanism of action for methoxpropamine is the non-competitive antagonism of

the NMDA receptor.[3][5] This receptor is a ligand-gated ion channel that plays a critical role in

excitatory synaptic transmission, synaptic plasticity, and memory formation. By blocking the

NMDA receptor channel, MXPr inhibits the influx of calcium ions (Ca²⁺) into the neuron, thereby

disrupting normal glutamatergic neurotransmission and producing its characteristic dissociative

effects. Electrophysiological studies suggest MXPr acts as a potent uncompetitive open-

channel blocker, binding to the "PCP site" located within the receptor's ion channel pore.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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